3-(4-Methylpiperidin-1-yl)propanoic acid hydrochloride
Overview
Description
“3-(4-Methylpiperidin-1-yl)propanoic acid hydrochloride” is a chemical compound with the molecular formula C9H17NO2. It is a derivative of piperidine, a heterocyclic organic compound . This compound is often used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “3-(4-Methylpiperidin-1-yl)propanoic acid hydrochloride” can be represented by the SMILES stringCN1CCN(CC1)CCC(O)=O . The InChI key for this compound is JSHLMMUXJIDENZ-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
The physical form of “3-(4-Methylpiperidin-1-yl)propanoic acid hydrochloride” is solid . The molecular weight of this compound is 207.7 g/mol .Scientific Research Applications
Fluorescence Derivatisation in Biological Assays
3-(Naphthalen-1-ylamino)propanoic acid, a related compound, has been utilized for the fluorescence derivatisation of amino acids. This derivatisation process enhances the fluorescent properties of amino acids, making them more detectable in biological assays. The derivatised amino acids exhibit strong fluorescence, facilitating their application in various biological studies, including enzymatic activities and protein interactions. The process involves the condensation of amino acids with fluorescent reagents, producing derivatives with significant fluorescence in both ethanol and water at physiological pH. Such applications are crucial for biomedical research, where fluorescence-based methods are often employed for the sensitive and specific detection of biomolecules (Frade et al., 2007).
Mannich Base Solubility Studies
The Mannich reaction, involving compounds such as 3-Methylpiperidine and 4-methylpiperidine, has been explored to synthesize various Mannich bases. These studies are instrumental in understanding the solubility properties of these bases in different environments, including water and acidic solutions. Such research provides insights into the chemical behavior of Mannich bases, which can be critical for their application in pharmaceuticals and organic synthesis. The solubility characteristics of these compounds under different conditions can influence their use in drug formulation and delivery systems (Sun, 1962).
Metabolic Studies of Piperazine Derivatives
The metabolism of piperazine derivatives in biological systems has been extensively studied to understand their pharmacokinetics and pharmacodynamics. For instance, 4-Methylpiperazine-1-carbodithioc acid derivatives have shown promising anticancer activity with low toxicity. High-performance liquid chromatography and mass spectrometry techniques have identified multiple metabolites in rat bile, elucidating the extensive metabolic pathways of these compounds. Such studies are crucial for drug development, as they provide essential information on the drug's behavior in the body, including its transformation, bioavailability, and potential interactions with biological molecules (Jiang et al., 2007).
Synthesis and Application in Light Stabilizers
Dodecyl 3-(2,2,6,6-tetramethylpiperidin-4-yl-amino) propanoate represents a class of polymeric hindered amines light stabilizers. These compounds are synthesized through Michael addition and transesterification processes. Their application as light stabilizers is significant in materials science, especially for protecting polymers and plastics from degradation caused by UV light. The development of such stabilizers involves intricate synthesis processes and optimization of reaction conditions to achieve high yields and efficiency. These stabilizers play a critical role in extending the life and maintaining the integrity of materials exposed to sunlight (Yi, 2008).
properties
IUPAC Name |
3-(4-methylpiperidin-1-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-8-2-5-10(6-3-8)7-4-9(11)12;/h8H,2-7H2,1H3,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POZODKNKLOJGEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40595066 |
Source
|
| Record name | 3-(4-Methylpiperidin-1-yl)propanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40595066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methylpiperidin-1-yl)propanoic acid hydrochloride | |
CAS RN |
765891-92-7, 19854-75-2 |
Source
|
| Record name | 3-(4-Methylpiperidin-1-yl)propanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40595066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(4-methylpiperidin-1-yl)propanoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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